Cas no 525-77-9 (1H-pteridine-2,4-dione)
1H-pteridine-2,4-dione structure
Product Name:1H-pteridine-2,4-dione
1H-pteridine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-pteridine-2,4-dione
- UNII-260MF9U4WC
- C03212
- SCHEMBL321932
- 2,4-DIHYDROXYPTERIDINE
- NSC 225113
- LUZ
- Lumazin
- PYRAZINO[2,3-d]PYRIMIDINE-2,4(1H,3H)-DIONE
- DTXSID0060068
- LUMAZINE [MI]
- 2,4(3H,8H)-Pteridinedione
- SY009609
- STL373614
- NSC41801
- Lumazine (VAN)
- NSC225113
- pteridine-2,4-diol
- NSC-41801
- pteridinedione
- 1,2,3,4-tetrahydropteridine-2,4-dione
- 1H,3H-pteridine-2,4-dione
- STL556695
- Lumazine
- EINECS 207-652-7
- L-8500
- Q17189420
- 525-77-9
- 487-21-8
- 2,4(1H,3H)-Pteridinedione
- BBL037035
- CHEMBL1234104
- 4-hydroxy-3H-pteridin-2-one
- DS-13683
- InChI=1/C6H4N4O2/c11-5-3-4(8-2-1-7-3)9-6(12)10-5/h1-2H,(H2,8,9,10,11,12)
- CHEBI:16489
- 2,3,4,8-tetrahydropteridine-2,4-dione
- AB-323/25048461
- MFCD00066250
- 2,4-Pteridinediol
- 2,3H)-Pteridinedione
- A871885
- 260MF9U4WC
- BP-11303
- Pteridinedione, 2,4(1h,3h)-
- HY-W037619
- Pyrazino [2,3-d]Pyrimidine- 2,4(1H,3H)-Dione
- 2,8H)-Pteridinedione
- Pteridine-2,4-diol monohydrate
- Oprea1_489423
- pteridin-2,4-dione
- AKOS000121322
- CS-0094050
- EN300-21263
- DA-17466
- Z104494912
- 2,4-(1H,3H)-Pteridinedione
- NSC-225113
- Lumazine, 97%
- AKOS002337448
- pteridine-2,4(1H,3H)-dione
- L0086
- NS00031820
- UYEUUXMDVNYCAM-UHFFFAOYSA-
- L-8520
- Lumazine; 2,4-dihydroxypteridine; 2,4-pteridinediol
- AKOS024015255
- Pteridine-2,4-dione
- NSC 41801
-
- Inchi: 1S/C6H4N4O2/c11-5-3-4(8-2-1-7-3)9-6(12)10-5/h1-2H,(H2,8,9,10,11,12)
- InChI Key: UYEUUXMDVNYCAM-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC=CN=2)NC(N1)=O
Computed Properties
- Exact Mass: 164.033
- Monoisotopic Mass: 164.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84A^2
- XLogP3: -1
Experimental Properties
- Color/Form: Light yellow to ochre powder
- Density: 1.522
- Melting Point: 348-349℃
- Boiling Point: 551.1 °C at 760 mmHg
- Flash Point: 287.1 °C
- Refractive Index: 1.601
- PSA: 91.50000
- LogP: -0.99360
1H-pteridine-2,4-dione Security Information
- Storage Condition:Store in tightly closed containers Store in a cool, dry place away from incompatible substances
1H-pteridine-2,4-dione Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
525-77-9 (1H-pteridine-2,4-dione) Related Products
- 69-89-6(Xanthine)
- 13401-38-2(7-Methyl Lumazine)
- 1262670-81-4(Xanthine-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk